Cas no 314076-32-9 (4-bromo-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-bromo-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 314076-32-9
• MF: C₁₉H₁₇BrN₂OS
• MW: 401.320082426071
• CID: 6438048
• Update Time: 2025-10-20

4-bromo-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide
• 4-bromo-N-(4-mesitylthiazol-2-yl)benzamide
• Benzamide, 4-bromo-N-[4-(2,4,6-trimethylphenyl)-2-thiazolyl]-

• Inchi： 1S/C19H17BrN2OS/c1-11-8-12(2)17(13(3)9-11)16-10-24-19(21-16)22-18(23)14-4-6-15(20)7-5-14/h4-10H,1-3H3,(H,21,22,23)
• InChI Key： SPHINBDJLRUQPT-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=C(C)C=C(C)C=C2C)=CS1)(=O)C1=CC=C(Br)C=C1

Experimental Properties

• Density: 1.426±0.06 g/cm3(Predicted)
• pka: 6.87±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-bromo-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide

Comprehensive Overview of 4-bromo-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 314076-32-9): Properties, Applications, and Research Insights

4-bromo-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 314076-32-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This thiazole-derived benzamide exhibits a brominated aromatic core coupled with a trimethylphenyl moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its role as a kinase inhibitor scaffold and its potential applications in cancer therapeutics and inflammatory disease modulation.

The compound's molecular structure combines a 4-bromobenzamide group with a 2,4,6-trimethylphenyl-substituted thiazole ring, creating a balanced lipophilic-hydrophilic profile that enhances its bioavailability. Recent studies highlight its utility in medicinal chemistry optimization, where researchers explore structure-activity relationships (SAR) to improve target selectivity. The presence of the bromo substituent at the para position offers opportunities for further functionalization via cross-coupling reactions, a feature highly valued in high-throughput screening libraries.

In the context of current research trends, 4-bromo-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide aligns with the growing demand for small molecule modulators of protein-protein interactions (PPIs). Its thiazole ring serves as a privileged scaffold in drug design, frequently appearing in FDA-approved drugs for conditions ranging from metabolic disorders to neurodegenerative diseases. The compound's trimethylphenyl group contributes to steric hindrance, a property increasingly explored in the development of allosteric inhibitors that target challenging biological pathways.

From a synthetic chemistry perspective, this compound exemplifies modern heterocyclic compound design strategies. The CAS 314076-32-9 material serves as a key building block in multi-step organic synthesis, particularly in constructing biaryl systems through Suzuki-Miyaura or Buchwald-Hartwig couplings. Its stability under various reaction conditions makes it valuable for parallel synthesis approaches, which are crucial for accelerating lead compound identification in drug discovery pipelines.

Analytical characterization of 4-bromo-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide typically involves advanced techniques such as HPLC-MS for purity assessment and NMR spectroscopy for structural confirmation. The bromine atom's heavy atom effect facilitates detection in mass spectrometric analysis, while the compound's distinct 1H-NMR fingerprint (particularly the singlet from the nine equivalent methyl protons) provides unambiguous identification. These analytical features support its use in quality control protocols for research-scale batches.

Emerging applications explore the compound's potential in materials science, where its conjugated system shows promise for organic electronic materials. The thiazole-benzamide core may contribute to charge transport properties in molecular semiconductors, aligning with the search for novel optoelectronic materials. Additionally, its crystalline properties are being investigated for cocrystal engineering approaches that enhance drug solubility—a critical parameter in formulation development.

Environmental and safety assessments of CAS 314076-32-9 indicate that proper handling procedures should be followed, as with all research chemicals. While not classified as hazardous under standard regulations, researchers employ standard laboratory safety practices when working with this compound. Its environmental fate and biodegradation pathways remain areas of ongoing study, particularly regarding persistence in aqueous systems.

The commercial availability of 4-bromo-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide through specialty chemical suppliers has expanded its accessibility to the research community. Current market trends show growing demand for such tailor-made intermediates as pharmaceutical companies invest more heavily in targeted therapy development. The compound's price point and scalability make it attractive for both academic research and industrial applications.

Future research directions for this compound likely include exploration of its biological target spectrum through phenotypic screening, as well as structural modifications to enhance drug-like properties. The scientific community continues to investigate its potential as a chemical probe for studying cellular signaling pathways, particularly those involving protein kinase networks. With the rise of AI-assisted drug design, compounds like 314076-32-9 serve as valuable data points for training predictive algorithms in molecular property prediction.